Cas no 785777-95-9 (5-Bromo-4-hydrazinyl-6-(trifluoromethyl)pyrimidine)

• Product Name: 5-Bromo-4-hydrazinyl-6-(trifluoromethyl)pyrimidine
• CAS No: 785777-95-9
• MF: C₅H₄BrF₃N₄
• MW: 257.011269569397
• MDL: MFCD10574960
• CID: 834837
• PubChem ID: 11253886
• Update Time: 2025-08-02

5-Bromo-4-hydrazinyl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-hydrazinyl-6-(trifluoromethyl)pyrimidine
• 4(1H)-Pyrimidinone, 5-bromo-6-(trifluoromethyl)-, hydrazone (9CI)
• [5-bromo-6-(trifluoromethyl)pyrimidin-4-yl]hydrazine
• 5-Bromo-6-(trifluoromethyl)pyrimidin-4-hydrazine
• Pyrimidine, 5-bromo-4-hydrazinyl-6-(trifluoromethyl)-
• 5-bromo-4-hydrazino-6-(trifluoromethyl)pyrimidine
• AGN-PC-005CK3
• AK142573
• HC210556
• KB-245193
• 785777-95-9
• CCEQLSMQKDVMQR-UHFFFAOYSA-N
• DTXSID00460246
• FT-0769785
• AKOS022174965
• AS-70923
• SB58972

• MDL： MFCD10574960
• Inchi： 1S/C5H4BrF3N4/c6-2-3(5(7,8)9)11-1-12-4(2)13-10/h1H,10H2,(H,11,12,13)
• InChI Key： CCEQLSMQKDVMQR-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CN=C1C(F)(F)F)NN

Computed Properties

• Exact Mass: 255.95714g/mol
• Monoisotopic Mass: 255.95714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-4-hydrazinyl-6-(trifluoromethyl)pyrimidine

Recent Advances in the Application of 5-Bromo-4-hydrazinyl-6-(trifluoromethyl)pyrimidine (CAS: 785777-95-9) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-4-hydrazinyl-6-(trifluoromethyl)pyrimidine (CAS: 785777-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic pyrimidine derivative, characterized by its bromo, hydrazinyl, and trifluoromethyl functional groups, serves as a valuable building block for the synthesis of more complex molecules with potential biological activities. Recent studies have explored its utility in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds.

One of the key areas of research involving 5-Bromo-4-hydrazinyl-6-(trifluoromethyl)pyrimidine is its role as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective inhibitors for the epidermal growth factor receptor (EGFR) family, which is implicated in various cancers. The hydrazinyl group in particular was found to facilitate the formation of Schiff bases with carbonyl-containing pharmacophores, enhancing binding affinity and selectivity.

In addition to its applications in oncology, this compound has shown promise in antiviral research. A recent preprint on bioRxiv highlighted its incorporation into novel nucleoside analogs designed to inhibit viral polymerases. The trifluoromethyl group was noted to improve metabolic stability and membrane permeability, addressing common challenges in antiviral drug development. Computational docking studies further supported its potential as a scaffold for broad-spectrum antiviral agents.

The synthetic versatility of 5-Bromo-4-hydrazinyl-6-(trifluoromethyl)pyrimidine has also been explored in materials science. Researchers at several institutions have reported its use in the preparation of metal-organic frameworks (MOFs) with applications in drug delivery systems. The bromo substituent allows for further functionalization via cross-coupling reactions, enabling the tuning of material properties for specific biomedical applications.

Despite these promising developments, challenges remain in the large-scale production and purification of this compound. Recent process chemistry studies have focused on optimizing its synthesis from commercially available starting materials, with particular attention to minimizing the formation of regioisomers. Advances in continuous flow chemistry have shown potential for improving yield and purity, as reported in a 2024 publication in Organic Process Research & Development.

Looking forward, the unique combination of functional groups in 5-Bromo-4-hydrazinyl-6-(trifluoromethyl)pyrimidine positions it as a valuable tool for medicinal chemists. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design and as a warhead in covalent inhibitor development. The compound's ability to participate in diverse chemical transformations while maintaining favorable physicochemical properties makes it particularly attractive for fragment-based drug discovery approaches.